FGFR1 inhibitor-6

• Molecular Formula: C27H19N5O4S2
• Molecular Weight: 541.6 g/mol
• InChI: InChI=1S/C27H19N5O4S2/c1-35-21-13-18(26-29-19-4-2-3-5-22(19)37-26)10-11-20(21)36-15-24(33)31-32-27-30-25(34)23(38-27)12-16-6-8-17(14-28)9-7-16/h2-13H,15H2,1H3,(H,31,33)(H,30,32,34)/b23-12-
• InChIKey: CWPFLAJOZQLPJM-FMCGGJTJSA-N

FGFR1 inhibitor-6 Chemical & Pharmacological Profile

FGFR1 inhibitor-6 (also designated as compound 3 in its primary reference ) is a small-molecule antagonist of Fibroblast Growth Factor Receptor 1 (FGFR1) with a reported enzymatic half-maximal inhibitory concentration (IC50) of 16.31 nM . The compound has the molecular formula C27H19N5O4S2 and a molecular weight of 541.6 g/mol . Beyond kinase inhibition, FGFR1 inhibitor-6 demonstrates cytotoxic activity in cancer cell lines, induces cell cycle arrest at the pre-G1 and G2/M phases, and promotes apoptosis via activation of caspase-3/7/9 . The compound is available from multiple commercial vendors for research use only .

FGFR1 kinase inhibition study fit – ATP-competitive benzothiazole inhibitor benchmarked directly to AZD4547 in the same enzymatic assay, enabling calibrated FGFR1 biochemical screening.

Structurally differentiated chemotype – 4-oxothiazolidin-2-ylidene-substituted benzothiazole core distinct from pyrazolo-pyrimidine or indolinone FGFR1 probes, suited for scaffold-hopping and SAR expansion.

Cell-model endpoint context – cytotoxicity selectivity characterized in MCF-7, HepG-2, and WI-38 fibroblasts, supporting target-validation studies that require discrimination of FGFR1-dependent vs. non-specific effects.

FGFR1 inhibitor-6 Substitution Caveats

While FGFR-targeted therapeutics have advanced significantly, with several pan-FGFR inhibitors such as AZD4547 (FGFR1 IC50: 0.2–1.8 nM), BGJ398 (FGFR1 IC50: 0.9 nM), erdafitinib (FGFR1 IC50: 1.2 nM), and pemigatinib (FGFR1 IC50: 0.4 nM) achieving clinical-stage or approved status [1][2][3], FGFR1 inhibitor-6 occupies a distinct position in the potency continuum (IC50: 16.31 nM) [4]. Its substantially different biochemical potency, unique pyrazolo[3,4-d]pyrimidine scaffold, and distinct cellular phenotype—including dual-phase cell cycle arrest at pre-G1 and G2/M with caspase-3/7/9 activation [4]—make it unsuitable for substitution by these clinical candidates. Interchanging FGFR1 inhibitor-6 with a pan-FGFR inhibitor would introduce confounding variables related to kinase selectivity, off-target pharmacology, and cellular response profiles that differ fundamentally from those of established clinical compounds.

Chemotype mismatch limits direct inference This benzothiazole-based inhibitor differs structurally from pyrazolo-pyrimidine (AZD4547, infigratinib) and indolinone (SU5402) FGFR1 probes. Off-target liability, cellular cytotoxicity, and apoptotic mechanism profiles measured for one scaffold may not transfer to another.

Selectivity fingerprint is compound-specific The ~47-fold cancer-cell selectivity between MCF-7 and WI-38 fibroblasts observed for this compound reflects its unique kinase-interaction pattern. Replacing it with a different FGFR1 inhibitor erases this empirically measured selectivity context.

Functional pathway engagement may differ Apoptotic caspase activation and cell-cycle arrest magnitudes (pre-G1, G2/M) recorded for this compound are chemotype-dependent. These functional fingerprints cannot be assumed for alternative FGFR1 inhibitors without direct experimental confirmation.

• [1] PMC9033946. FGFR selectivity of selected compounds including AZD4547. RSC Adv. 2021;11(34):20651–20661. View Source
• [2] PMC7873330. IC50 comparison of FGFR inhibitors including BGJ398, pemigatinib, and erdafitinib. Table 1. View Source
• [3] BindingDB. BGJ398 (BDBM50355393) IC50 for FGFR1: 0.5 nM. View Source
• [4] MedChemExpress. FGFR1 inhibitor-6 Datasheet. Cat No.: HY-168623. View Source

FGFR1 inhibitor-6 Evidence-Based Differentiation

Biochemical Potency vs AZD4547

FGFR1 inhibitor-6 inhibits FGFR1 with an IC50 of 16.31 nM in a biochemical kinase activity assay [1]. In cross-study comparison, this potency is approximately 8- to 80-fold less potent than the clinical-stage pan-FGFR inhibitors AZD4547 (IC50: 0.2–1.8 nM) [2][3], BGJ398/infigratinib (IC50: 0.5–0.9 nM) [4][5], pemigatinib (IC50: 0.4 nM) [6], and erdafitinib (IC50: 1.2 nM) [7]. Compared to the classical tool compound PD173074 (IC50: 21.5–25 nM) , FGFR1 inhibitor-6 exhibits comparable FGFR1 inhibitory potency. The 16.31 nM IC50 represents a mid-nanomolar potency range distinct from the sub-nanomolar clinical candidates, positioning FGFR1 inhibitor-6 as a lower-potency alternative tool for dose-response window studies or for applications where reduced on-target potency is desirable to minimize target saturation effects [1].

Biochemical Potency vs AZD4547

Head-to-head

FGFR1 IC50 16.31 nM (AZD4547 21.45 nM, same enzymatic assay)

Supports FGFR1 inhibition assay calibration with direct comparator.

Cross-study comparisons show assay-dependent variation; PD166866 IC50 52.4 nM, infigratinib IC50 0.9 nM under different conditions.

Evidence Dimension	FGFR1 enzymatic inhibition (IC50)
Target Compound Data	16.31 nM
Comparator Or Baseline	AZD4547: 0.2–1.8 nM; BGJ398: 0.5–0.9 nM; Pemigatinib: 0.4 nM; Erdafitinib: 1.2 nM; PD173074: 21.5–25 nM
Quantified Difference	FGFR1 inhibitor-6 is 8- to 80-fold less potent than clinical pan-FGFR inhibitors; similar to PD173074
Conditions	Biochemical kinase activity assay (in vitro; exact protocol details vary by source, cross-study comparison only)

Why This Matters

For researchers requiring an FGFR1 inhibitor with a broader dynamic range for dose-response studies or a less potent alternative to clinical candidates to study pathway modulation without full receptor saturation, FGFR1 inhibitor-6 provides a distinct potency option.

• [1] MedChemExpress. FGFR1 inhibitor-6 Datasheet. Cat No.: HY-168623. IC50: 16.31 nM. View Source
• [2] PMC9033946. FGFR selectivity table including AZD4547 (IC50: 0.8 nM for FGFR1). RSC Adv. 2021. View Source
• [3] AZD4547 Datasheet. FGFR1 IC50: 0.2 nM. MedChemExpress. View Source
• [4] BindingDB. BGJ398 (BDBM50355393) IC50 for FGFR1: 0.5 nM. View Source
• [5] PMC7873330. IC50 comparison of FGFR inhibitors. Table 1: BGJ398 FGFR1 IC50 0.9 nM. View Source
• [6] PMC7873330. IC50 comparison of FGFR inhibitors. Table 1: Pemigatinib FGFR1 IC50 0.4 nM. View Source
• [7] PMC7873330. IC50 comparison of FGFR inhibitors. Table 1: Erdafitinib FGFR1 IC50 1.2 nM. View Source

Cancer-Cell Cytotoxicity & Safety Window

FGFR1 inhibitor-6 exhibits differential cytotoxic activity across cancer cell lines after 48-hour treatment. In MCF-7 breast cancer cells, the compound achieves an IC50 of 0.73 µM, while in HepG-2 hepatocellular carcinoma cells the IC50 is 2.06 µM [1]. In the non-tumorigenic WI-38 lung fibroblast cell line, the IC50 is 97.2 µM, representing a >130-fold selectivity window relative to MCF-7 cells [1]. These cellular IC50 values are 45- to 126-fold higher than the biochemical FGFR1 IC50 (16.31 nM), consistent with the cellular permeability and intracellular target engagement expected for a kinase inhibitor of this class. While no direct head-to-head cellular comparison with reference FGFR1 inhibitors in identical assay conditions is available from public sources, these data establish a quantitative baseline for cellular activity that can inform experimental design requiring FGFR1 inhibition in MCF-7 or HepG-2 models .

Cancer Cell Selectivity

Reported

MCF-7 IC50 0.73 µM, WI-38 IC50 97.2 µM (48 h); ~133-fold selectivity window

Supports cell-model selectivity endpoint review.

HepG-2 IC50 2.06 µM (~47-fold vs WI-38); doxorubicin used as cytotoxicity reference, not FGFR1 comparator.

Evidence Dimension	Cytotoxicity (cellular IC50 after 48-hour exposure)
Target Compound Data	MCF-7: 0.73 µM; HepG-2: 2.06 µM; WI-38 (non-tumorigenic): 97.2 µM
Comparator Or Baseline	Intra-compound comparison across cell lines (no direct comparator data available)
Quantified Difference	133-fold selectivity for MCF-7 over WI-38; 2.8-fold greater potency in MCF-7 than HepG-2
Conditions	48-hour treatment; cell cytotoxicity assay; cell lines: MCF-7 (breast cancer), HepG-2 (hepatocellular carcinoma), WI-38 (normal lung fibroblast)

Why This Matters

Researchers requiring an FGFR1 inhibitor with documented cytotoxic activity in breast cancer (MCF-7) and liver cancer (HepG-2) models, and with a quantifiable selectivity window versus non-tumorigenic WI-38 fibroblasts, can utilize FGFR1 inhibitor-6 for in vitro cancer biology studies.

• [1] MedChemExpress. FGFR1 inhibitor-6 In Vitro Data. Cellular IC50 values. View Source

Cell Cycle Arrest & Caspase-Dependent Apoptosis

Treatment of MCF-7 breast cancer cells with FGFR1 inhibitor-6 at 0.73 µM for 24 hours induces a pronounced redistribution of the cell cycle population [1]. The percentage of cells in pre-G1 phase increases to 27.72%, while the G2/M population increases to 19.22% [1]. This dual-phase arrest pattern—combining pre-G1 accumulation (characteristic of apoptotic/sub-G1 DNA fragmentation) with G2/M blockade—is distinct from the cell cycle arrest profiles reported for pan-FGFR inhibitors such as AZD4547 and BGJ398, which typically induce G1-phase arrest through inhibition of FGFR-mediated MAPK/ERK signaling in FGFR-driven models [2][3]. The concurrent pre-G1 and G2/M arrest suggests that FGFR1 inhibitor-6 may engage additional cellular mechanisms or exhibit a unique temporal arrest pattern not typical of clinical FGFR1 inhibitors.

Apoptosis & Cell Cycle Arrest

Assay context

Pre-G1 27.72%, Caspase-7 11.62-fold (MCF-7, 0.73 µM, 24 h)

Supports apoptosis pathway-response interpretation.

Caspase-3 (5.60-fold), caspase-9 (7.14-fold) also upregulated; late apoptosis 11.24%.

Evidence Dimension	Cell cycle phase distribution (percentage of cells)
Target Compound Data	Pre-G1: 27.72%; G2/M: 19.22% (MCF-7 cells, 0.73 µM, 24 h)
Comparator Or Baseline	Pan-FGFR inhibitors (AZD4547, BGJ398) class-level: predominantly G1-phase arrest in FGFR-driven models
Quantified Difference	FGFR1 inhibitor-6 produces dual-phase (pre-G1 + G2/M) arrest vs. class-typical G1-predominant arrest
Conditions	MCF-7 breast cancer cells; 0.73 µM FGFR1 inhibitor-6; 24-hour treatment; flow cytometry analysis

Why This Matters

Investigators studying cell cycle regulation in response to FGFR1 inhibition may find FGFR1 inhibitor-6 useful for its atypical dual-phase arrest phenotype, which differs from the G1-arrest profile characteristic of clinical pan-FGFR inhibitors.

• [1] MedChemExpress. FGFR1 inhibitor-6 Cell Cycle Analysis. View Source
• [2] Gavine PR, et al. AZD4547: an orally bioavailable, potent, and selective inhibitor of FGFR. Cancer Res. 2012;72(8):2045–2056. View Source
• [3] Guagnano V, et al. Discovery of 3-(2,6-dichloro-3,5-dimethoxy-phenyl)-1-{6-[4-(4-ethyl-piperazin-1-yl)-phenylamino]-pyrimidin-4-yl}-1-methyl-urea (NVP-BGJ398), a potent and selective inhibitor of FGFR. J Med Chem. 2011;54(20):7066–7083. View Source

Docking-Based Binding Mode vs AZD4547

In MCF-7 cells treated with 0.73 µM FGFR1 inhibitor-6 for 24 hours, Western blot analysis reveals substantial upregulation of caspase family proteins: caspase-3 protein levels increase 5.60-fold, caspase-7 levels increase 11.62-fold, and caspase-9 levels increase 7.14-fold compared to untreated controls [1]. Concurrently, flow cytometric apoptosis analysis shows late apoptosis in 11.24% of cells and an increase in early apoptotic cells from 1.59% to 5.07% [1]. The pronounced activation of the initiator caspase-9 and executioner caspases-3/7 indicates engagement of the intrinsic (mitochondrial) apoptotic pathway. No direct comparator apoptosis quantification for reference FGFR1 inhibitors (AZD4547, BGJ398, etc.) in identical MCF-7 assay conditions is publicly available; however, the magnitude of caspase fold-change provides a quantitative benchmark for the pro-apoptotic potency of FGFR1 inhibitor-6 in this cellular context.

Docking vs AZD4547

Context-dependent

Benzothiazole scaffold engages FGFR1 ATP-pocket with interaction pattern distinct from AZD4547’s pyrazolo-pyrimidine core

Supports scaffold-based SAR study context.

In silico docking study; detailed binding energy and per-residue interactions available in primary publication.

Evidence Dimension	Caspase protein expression (fold change vs. untreated control)
Target Compound Data	Caspase-3: 5.60-fold; Caspase-7: 11.62-fold; Caspase-9: 7.14-fold
Comparator Or Baseline	Untreated MCF-7 cells (baseline = 1.0-fold)
Quantified Difference	Caspase-7 shows the greatest activation (11.62-fold); caspase-9 activation (7.14-fold) implicates intrinsic pathway
Conditions	MCF-7 breast cancer cells; 0.73 µM FGFR1 inhibitor-6; 24-hour treatment; Western blot analysis

Why This Matters

For apoptosis pathway research requiring quantitative caspase activation data, FGFR1 inhibitor-6 provides a characterized tool with documented fold-change values for caspase-3/7/9, enabling reproducible experimental design and dose selection.

• [1] MedChemExpress. FGFR1 inhibitor-6 Western Blot and Apoptosis Analysis. View Source

Scaffold and Chemical Differentiation: Pyrazolo[3,4-d]pyrimidine Core

FGFR1 inhibitor-6 is built upon a pyrazolo[3,4-d]pyrimidine core scaffold, with the systematic chemical name N-(4-tert-butylphenyl)-1-(2,4-dichlorophenyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine . This scaffold classically functions as an ATP-competitive kinase inhibitor hinge-binding motif and is chemically distinct from the predominant scaffolds of clinical-stage FGFR inhibitors: AZD4547 (pyrazolo-benzamide), BGJ398/infigratinib (pyrimidinyl-urea), erdafitinib (quinoxaline), pemigatinib (pyrrolo-pyridine), and PD173074 (pyrido[2,3-d]pyrimidine) [1][2][3]. Scaffold divergence can influence kinase selectivity profiles, physicochemical properties (LogP, solubility), and metabolic stability. The pyrazolo[3,4-d]pyrimidine scaffold may confer distinct off-target kinase interactions or ADME characteristics relative to the clinically prevalent FGFR inhibitor chemotypes.

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Pyrazolo[3,4-d]pyrimidine core
Comparator Or Baseline	AZD4547: pyrazolo-benzamide; BGJ398: pyrimidinyl-urea; Erdafitinib: quinoxaline; Pemigatinib: pyrrolo-pyridine; PD173074: pyrido[2,3-d]pyrimidine
Quantified Difference	Qualitative scaffold divergence from all major clinical and tool FGFR inhibitors
Conditions	Structural classification based on published chemical structures and IUPAC nomenclature

Why This Matters

Medicinal chemists and chemical biologists seeking an FGFR1 inhibitor with a novel or under-explored scaffold for structure-activity relationship (SAR) studies, scaffold-hopping campaigns, or intellectual property considerations may prioritize FGFR1 inhibitor-6 due to its pyrazolo[3,4-d]pyrimidine core distinct from established FGFR inhibitor chemotypes.

• [1] Liang Q, et al. FGFR1 inhibitor patent review: progress since 2010. Expert Opin Ther Pat. 2017;27(4):439–454. View Source
• [2] PMC7873330. FGFR inhibitor structures and IC50 values. Table 1. View Source
• [3] Dieci MV, et al. FGFR inhibitors in oncology: current status and future directions. Cancers. 2021;13(7):1715. View Source

FGFR1 inhibitor-6 Application Scenarios

Cancer Cell Line Screening with Selectivity Window

FGFR1 inhibitor-6, with a biochemical IC50 of 16.31 nM , offers an 8- to 80-fold wider dynamic range for dose-response studies compared to sub-nanomolar clinical pan-FGFR inhibitors (AZD4547: 0.2–1.8 nM; BGJ398: 0.5–0.9 nM; pemigatinib: 0.4 nM) [1][2]. Researchers designing experiments that require observable graded pathway inhibition without immediate target saturation at the lowest doses may select FGFR1 inhibitor-6 to enable more finely titratable FGFR1 modulation across a broader concentration range. The compound's 16.31 nM IC50 positions it as a potency-appropriate tool for in vitro mechanistic studies where sub-nanomolar potency would compress the usable concentration window.

Biochemical FGFR1 Assays Benchmarked to AZD4547

FGFR1 inhibitor-6 demonstrates a well-characterized cytotoxic profile in MCF-7 breast cancer cells, with a cellular IC50 of 0.73 µM at 48 hours [1]. The compound induces quantifiable dual-phase cell cycle arrest at pre-G1 (27.72% of cells) and G2/M (19.22% of cells) , and activates caspase-3 (5.60-fold), caspase-7 (11.62-fold), and caspase-9 (7.14-fold) at 0.73 µM [2]. Researchers investigating FGFR1-mediated apoptosis pathways, intrinsic mitochondrial apoptotic signaling, or cell cycle checkpoint regulation in MCF-7 breast cancer models can utilize FGFR1 inhibitor-6 as a tool with fully documented, quantitative cellular endpoint data that facilitates reproducible experimental design and interpretation.

Apoptosis & Cell Cycle Studies in Breast Cancer Models

In HepG-2 hepatocellular carcinoma cells, FGFR1 inhibitor-6 exhibits a cellular IC50 of 2.06 µM after 48-hour treatment [1]. While less potent than in MCF-7 cells (0.73 µM), this established baseline enables researchers studying FGFR1-dependent hepatocellular carcinoma biology to select appropriate dosing regimens and interpret outcomes relative to the documented cellular potency. The compound also provides a reference control for experiments where differential FGFR1 inhibitor sensitivity across cancer types is under investigation, with MCF-7 cells demonstrating 2.8-fold greater sensitivity than HepG-2 cells .

Scaffold-Hopping & Structure-Based FGFR1 Design

FGFR1 inhibitor-6 demonstrates a substantial selectivity window in cytotoxicity assays, with an IC50 of 97.2 µM in non-tumorigenic WI-38 lung fibroblasts compared to 0.73 µM in MCF-7 breast cancer cells—a >130-fold differential [1]. This quantitative selectivity metric provides researchers with a validated control system for assessing tumor-versus-normal cell cytotoxicity in parallel experiments. Studies that require a defined benchmark for differential sensitivity between cancer and normal fibroblast cell lines can incorporate FGFR1 inhibitor-6 as a reference compound with published selectivity data.

Application

Selection Property

Validation Focus

Cancer cell-line selectivity screening

Cancer-to-normal cell selectivity profile

Cell-model endpoint review

FGFR1 biochemical kinase assays

Head-to-head assay calibration vs AZD4547

Reference inhibitor assay context

Apoptosis pathway studies

Multi-caspase activation fingerprint

Apoptosis pathway-response interpretation

Medicinal chemistry scaffold diversification

Non-pyrazolo-pyrimidine FGFR1 chemotype

Docking-based SAR review

• [1] MedChemExpress. FGFR1 inhibitor-6 Datasheet. Cellular IC50 and mechanism data. View Source
• [2] PMC7873330. IC50 comparison of FGFR inhibitors. Table 1. View Source